molecular formula C17H16ClNO2 B256840 3-(allyloxy)-N-(2-chlorobenzyl)benzamide

3-(allyloxy)-N-(2-chlorobenzyl)benzamide

Cat. No. B256840
M. Wt: 301.8 g/mol
InChI Key: KYJRPTWRDBUNQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(allyloxy)-N-(2-chlorobenzyl)benzamide, also known as AB-001, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. AB-001 belongs to the class of benzamide derivatives and has been found to exhibit promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide is not fully understood. However, it has been proposed that 3-(allyloxy)-N-(2-chlorobenzyl)benzamide exerts its anticancer activity by inhibiting the growth and proliferation of cancer cells. 3-(allyloxy)-N-(2-chlorobenzyl)benzamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway. The anticonvulsant activity of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide is believed to be due to its ability to modulate the activity of GABA receptors. The anti-inflammatory activity of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-(allyloxy)-N-(2-chlorobenzyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, modulate the activity of GABA receptors, and inhibit the production of pro-inflammatory cytokines. 3-(allyloxy)-N-(2-chlorobenzyl)benzamide has also been found to have a low toxicity profile.

Advantages and Limitations for Lab Experiments

3-(allyloxy)-N-(2-chlorobenzyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a low toxicity profile. 3-(allyloxy)-N-(2-chlorobenzyl)benzamide has also been found to exhibit promising results in various preclinical studies. However, there are also some limitations to using 3-(allyloxy)-N-(2-chlorobenzyl)benzamide in lab experiments. The exact mechanism of action of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide is not fully understood, which makes it difficult to design experiments to investigate its therapeutic properties. Additionally, more research is needed to determine the optimal dosage and administration route for 3-(allyloxy)-N-(2-chlorobenzyl)benzamide.

Future Directions

There are several future directions for the research of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide. One direction is to investigate the therapeutic potential of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide in vivo using animal models. Another direction is to investigate the optimal dosage and administration route for 3-(allyloxy)-N-(2-chlorobenzyl)benzamide. Additionally, more research is needed to fully understand the mechanism of action of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide and to identify potential drug targets. Finally, 3-(allyloxy)-N-(2-chlorobenzyl)benzamide could be modified to improve its therapeutic properties or to reduce its toxicity.

Synthesis Methods

The synthesis of 3-(allyloxy)-N-(2-chlorobenzyl)benzamide involves the reaction of 2-chlorobenzylamine with allyl chloroformate in the presence of triethylamine. The resulting product is then treated with benzoyl chloride to yield 3-(allyloxy)-N-(2-chlorobenzyl)benzamide. The purity and yield of the final product can be improved by recrystallization.

Scientific Research Applications

3-(allyloxy)-N-(2-chlorobenzyl)benzamide has been found to exhibit potential therapeutic properties in various preclinical studies. It has been shown to have anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 3-(allyloxy)-N-(2-chlorobenzyl)benzamide has also been found to have anticonvulsant and anti-inflammatory properties.

properties

Product Name

3-(allyloxy)-N-(2-chlorobenzyl)benzamide

Molecular Formula

C17H16ClNO2

Molecular Weight

301.8 g/mol

IUPAC Name

N-[(2-chlorophenyl)methyl]-3-prop-2-enoxybenzamide

InChI

InChI=1S/C17H16ClNO2/c1-2-10-21-15-8-5-7-13(11-15)17(20)19-12-14-6-3-4-9-16(14)18/h2-9,11H,1,10,12H2,(H,19,20)

InChI Key

KYJRPTWRDBUNQJ-UHFFFAOYSA-N

SMILES

C=CCOC1=CC=CC(=C1)C(=O)NCC2=CC=CC=C2Cl

Canonical SMILES

C=CCOC1=CC=CC(=C1)C(=O)NCC2=CC=CC=C2Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.